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Compound of Interest

Compound Name: 12-Tridecenoic acid

Cat. No.: B192566 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides a comprehensive, step-by-step procedure for the safe disposal of 12-
Tridecenoic acid, ensuring the protection of personnel and the environment.

Hazard Assessment and Regulatory Compliance
Safety data sheets for 12-Tridecenoic acid present conflicting hazard information. One source

indicates that the substance is not classified as hazardous[1]. Another classifies it as harmful if

swallowed, in contact with skin, or if inhaled[2]. Due to this discrepancy, it is imperative to

handle and dispose of 12-Tridecenoic acid as a potentially hazardous substance.

Key Principle: Always consult and adhere to your institution's specific safety protocols and

local, state, and federal regulations regarding chemical waste disposal.

Quantitative Data Summary
For easy reference, the following table summarizes key information for 12-Tridecenoic acid.
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Property Value Reference

Chemical Formula C₁₃H₂₄O₂ [1]

Molecular Weight 212.32 g/mol [1]

CAS Number 6006-06-0 [2]

Hazard Classification 1 Not classified as hazardous

Hazard Classification 2
Harmful if swallowed, in

contact with skin or if inhaled

Storage
Store in a dry, cool, and well-

ventilated area

Disposal Protocol
This protocol outlines the recommended procedure for the disposal of 12-Tridecenoic acid.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

2. Waste Collection:

Collect waste 12-Tridecenoic acid in a dedicated, properly labeled, and sealed container.

The container should be compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name "12-
Tridecenoic Acid," and the associated hazards (e.g., "Harmful," "Irritant").

4. Storage of Waste:
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Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

5. Professional Disposal:

Arrange for the collection and disposal of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 12-Tridecenoic
acid.

6. Accidental Spills:

In the event of a spill, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, dry sand).

Collect the absorbed material and any contaminated soil or surfaces into a sealed container

for disposal as hazardous waste.

Ventilate the area of the spill.

7. Empty Containers:

Empty containers that held 12-Tridecenoic acid should be triple-rinsed with a suitable

solvent.

The rinsate should be collected and disposed of as hazardous waste.

After thorough cleaning, the container can be disposed of according to institutional

guidelines for non-hazardous waste, or recycled if appropriate.

Procedural Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 12-Tridecenoic acid.
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12-Tridecenoic Acid Disposal Workflow
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Caption: Workflow for the safe disposal of 12-Tridecenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmobiousa.com [cosmobiousa.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Safe Disposal of 12-Tridecenoic Acid: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192566#12-tridecenoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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